Cas no 1804363-08-3 (Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804363-08-3
• MF: C₁₁H₁₂F₃IN₂O₃
• MW: 404.124265670776
• CID: 4836822
• Update Time: 2025-05-20

Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H12F3IN2O3/c1-2-19-8(18)3-7-10(20-11(12,13)14)9(15)6(4-16)5-17-7/h5H,2-4,16H2,1H3
• InChI Key： REEXBRBKPCOHMG-UHFFFAOYSA-N
• SMILES： IC1=C(C(CC(=O)OCC)=NC=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate

Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804363-08-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate, with the CAS number 1804363-08-3, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, comprising an iodinated pyridine core substituted with an aminomethyl group, a trifluoromethoxy moiety, and an acetic ester group, make it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's< strong> iodine atom at the 4-position is particularly noteworthy, as it serves as an excellent handle for further functionalization via cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates. The< strong> trifluoromethoxy group, on the other hand, introduces lipophilicity and metabolic stability, attributes that are highly sought after in modern drug design to enhance pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the importance of< strong> pyridine derivatives in drug discovery. Pyridine scaffolds are ubiquitous in approved drugs due to their ability to mimic natural product cores and interact favorably with biological targets. The< strong> aminomethyl group in Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate provides a nucleophilic site for further derivatization, enabling the construction of diverse pharmacophores.

In the context of current research, this compound has found utility in the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its potential application in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The< strong> acetic ester group can be readily converted into other functional groups such as carboxylic acids or amides, facilitating the introduction of additional pharmacological properties.

The< strong> trifluoromethoxy substituent plays a crucial role in modulating the electronic properties of the pyridine ring, influencing both its reactivity and its interactions with biological targets. This feature has been exploited in designing molecules with enhanced binding affinity and reduced off-target effects. Furthermore, the presence of both< strong> iodine and< strong> amino functionalities allows for sequential functionalization strategies, providing synthetic chemists with greater flexibility in constructing target molecules.

The pharmaceutical industry has increasingly recognized the value of< strong> Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate as a building block for innovative drug candidates. Its structural motifs are frequently employed in libraries designed for high-throughput screening, enabling rapid identification of lead compounds with promising biological activity. The compound's compatibility with various synthetic methodologies makes it an indispensable tool for medicinal chemists working on next-generation therapeutics.

The incorporation of< strong> fluorine-containing groups, such as the< strong> trifluoromethoxy moiety, is a well-established strategy in drug development to improve molecule properties like bioavailability and metabolic stability. Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate exemplifies how such substituents can be integrated into drug-like scaffolds to achieve desired pharmacokinetic profiles. This approach aligns with contemporary trends toward designing drugs that exhibit prolonged circulation times and reduced susceptibility to enzymatic degradation.

The< strong> aminomethyl group offers additional opportunities for chemical modification, allowing for the introduction of diverse functional groups that can fine-tune molecular properties such as solubility and binding interactions. This adaptability makes Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate a cornerstone in synthetic strategies aimed at generating structurally diverse libraries for drug discovery campaigns.

Ongoing research continues to uncover new applications for this compound in pharmaceutical synthesis. Its unique combination of reactive sites and electronic features positions it as a key intermediate for developing innovative therapeutics across multiple therapeutic areas. As our understanding of biological targets advances, so too does the demand for sophisticated molecular building blocks like Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate.

In summary, Ethyl 5-(aminomethyl)-4-iodo-3-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804363-08-3) represents a cornerstone in modern pharmaceutical synthesis. Its structural versatility and compatibility with advanced synthetic methodologies make it an invaluable asset for medicinal chemists seeking to develop novel therapeutic agents. As research progresses, this compound is poised to play an even greater role in shaping the future of drug discovery and development.